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Compound of Interest

Compound Name:
3-(2-Chloro-1H-imidazol-1-

yl)piperidine

Cat. No.: B13237704

Get Quote

Executive Summary & Structural Significance[1]
3-(2-Chloro-1H-imidazol-1-yl)piperidine represents a critical fragment in Fragment-Based

Drug Discovery (FBDD). The molecule combines a saturated, chiral piperidine ring (a proven

pharmacophore for GPCR ligands) with a 2-chloroimidazole moiety.[1] The 2-chloro substituent

on the imidazole is electronically significant, withdrawing density from the aromatic ring and

serving as a versatile handle for further functionalization (e.g., Suzuki-Miyaura coupling or

nucleophilic aromatic substitution).[1]

Chemical Formula:

[1]

Molecular Weight: 185.65 g/mol [1]

Chirality: The C3 position of the piperidine ring is a stereocenter.[1] The data below applies

to the racemic mixture unless specified as enantiopure (

or
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).

Physicochemical Profile & Solubility
Property Value / Description

Exact Mass
185.07 (for

)

Appearance
White to off-white hygroscopic solid (typically

isolated as HCl salt)

pKa (Calc.)
Piperidine NH: ~10.8 | Imidazole N3: ~3.5

(reduced basicity due to Cl)

Solubility
High: Water, Methanol, DMSO | Low: Hexane,

Diethyl Ether

LogP (Calc.)
~0.8 (Lipophilic enough for membranes,

hydrophilic enough for solubility)

Mass Spectrometry (MS) Characterization[1]
The mass spectrum of this compound is dominated by the characteristic chlorine isotope

pattern and the fragmentation of the piperidine ring.[1]

Ionization & Isotope Pattern[1]
Method: ESI+ (Electrospray Ionization, Positive Mode)[1]

Parent Ion (

):

186.1 (100% relative abundance,

)[1]

188.1 (~32% relative abundance,

)[1]
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Diagnostic Feature: The distinct 3:1 ratio of the M and M+2 peaks is the primary

confirmation of the monochlorinated species.[1]

Fragmentation Pathway (MS/MS)
Upon collision-induced dissociation (CID), the molecule undergoes characteristic cleavages:

Loss of Cl:

186

151 (

). A common neutral loss in halo-heterocycles.

Piperidine Ring Cleavage: Retro-Diels-Alder (RDA) type fragmentation or loss of

from the piperidine ring is often observed.[1]

Imidazole Cleavage: Cleavage of the C-N bond connecting the rings (rare under mild

conditions) would yield fragments at

~84 (piperidine cation) and

~102 (chloroimidazole).[1]

Nuclear Magnetic Resonance (NMR)
Spectroscopy[1][2][3][4][5]
Note: Chemical shifts (

) are reported in ppm relative to TMS.[1] Solvent: DMSO-

or

.[1]

NMR: Proton Assignment
The spectrum is complex due to the diastereotopic nature of the piperidine methylene protons

and the chiral center at C3.[1][2]
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Position (ppm) Multiplicity Integration
Assignment
Logic

Im-H4, H5 6.90 – 7.40
Doublets (

Hz)
2H

Aromatic

imidazole

protons.[2] The

2-Cl substituent

shifts these

upfield relative to

unsubstituted

imidazole.

Pip-H3 4.10 – 4.40
Multiplet (

-like)
1H

The methine

proton at the

chiral center

(C3).[2]

Deshielded

significantly by

the attached

imidazole

nitrogen.[1]

Pip-H2 2.90 – 3.20 Multiplet 2H

Diastereotopic

protons adjacent

to the piperidine

nitrogen and the

chiral center.

Pip-H6 2.50 – 2.80 Multiplet 2H

Protons adjacent

to the piperidine

nitrogen (distal to

chiral center).

Pip-H4, H5 1.40 – 2.00
Complex

Multiplets
4H

The "back" of the

piperidine chair.

[1] These signals

often overlap.[1]

Pip-NH 2.0 – 9.0 Broad Singlet 1H Exchangeable.

Shift depends
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heavily on

concentration

and salt form

(HCl salts appear

>8.5 ppm).[1]

NMR: Carbon Skeleton[1]
C2 (Imidazole):

130–135 ppm.[1][3][2] Quaternary carbon bonded to Chlorine.[1]

C4, C5 (Imidazole):

120–128 ppm.[1][4] Aromatic carbons.[1][5]

C3 (Piperidine):

50–55 ppm.[1] The chiral methine carbon attached to the imidazole nitrogen.[1]

C2, C6 (Piperidine):

45–50 ppm.[1] Methylene carbons adjacent to the amine.[1]

C4, C5 (Piperidine):

20–30 ppm.[1] Remaining methylene carbons.[1]

Infrared Spectroscopy (FT-IR)[1]
Key functional group vibrations for rapid identification:

:

(Broad, medium intensity; typical of secondary amines).[1]

:

(Imidazole ring stretch).[1]
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:

(Aromatic skeletal vibrations).[1]

:

(Strong band; diagnostic for the chloro-substituent).[1]

Experimental Protocol: Synthesis & Validation
The most reliable route to this scaffold involves a Mitsunobu coupling or nucleophilic

substitution on an activated piperidine, followed by deprotection.[1]

Synthetic Workflow (DOT Diagram)[1]
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Quality Control Gate

N-Boc-3-Hydroxypiperidine
(Starting Material)

Mitsunobu Coupling
(PPh3, DIAD, THF, 0°C to RT)

2-Chloroimidazole
(Nucleophile)

Intermediate:
tert-butyl 3-(2-chloro-1H-imidazol-1-yl)piperidine-1-carboxylate

 SN2 Inversion at C3

Deprotection
(4M HCl in Dioxane or TFA/DCM)

Target:
3-(2-Chloro-1H-imidazol-1-yl)piperidine HCl

 Salt Formation

LCMS (Confirm M+H 186/188) 1H NMR (Confirm Piperidine Integrity)

Click to download full resolution via product page

Caption: Synthetic pathway utilizing Mitsunobu coupling for regioselective N-alkylation.

Step-by-Step Protocol
Coupling (Mitsunobu):

Dissolve N-Boc-3-hydroxypiperidine (1.0 eq) and 2-chloroimidazole (1.1 eq) in anhydrous

THF.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b13237704/docs?utm_src=pdf-body-img#comprehensive-spectroscopic-guide-3-2-chloro-1h-imidazol-1-yl-piperidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13237704?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add Triphenylphosphine (

, 1.2 eq).[1]

Cool to 0°C. Dropwise add DIAD (Diisopropyl azodicarboxylate, 1.2 eq).[1]

Stir at Room Temperature (RT) for 12–16 hours.

Note: The reaction inverts the stereochemistry at C3. If starting with (

)-3-hydroxypiperidine, the product will be (

).[1]

Purification (Intermediate):

Concentrate and purify via Flash Column Chromatography (Hexane/EtOAc gradient).[1]

Target the intermediate spot (check UV at 254 nm).[1]

Deprotection:

Dissolve the intermediate in DCM.[1]

Add TFA (10–20 eq) or 4M HCl in Dioxane.[1] Stir for 2 hours.

Concentrate to dryness.[1] Triturate with diethyl ether to obtain the solid salt.[1]

Quality Control: HPLC Method
To ensure purity (>95%) for biological assays, use the following HPLC parameters:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus,

,

).[1]

Mobile Phase A: Water + 0.1% Formic Acid.[1]

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]
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Gradient: 5% B to 95% B over 10 minutes.

Flow Rate: 1.0 mL/min.[1]

Detection: UV at 210 nm (amide/amine) and 254 nm (aromatic).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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